Cas no 1291859-12-5 ({[(2,4-difluorophenyl)methyl]carbamoyl}methyl 3-methylbenzoate)

• Product Name: {[(2,4-difluorophenyl)methyl]carbamoyl}methyl 3-methylbenzoate
• CAS No: 1291859-12-5
• MF: C₁₇H₁₅F₂NO₃
• MW: 319.302711725235
• CID: 5323090
• Update Time: 2025-06-30

{[(2,4-difluorophenyl)methyl]carbamoyl}methyl 3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2-((2,4-difluorobenzyl)amino)-2-oxoethyl 3-methylbenzoate
• 2-[(2,4-difluorobenzyl)amino]-2-oxoethyl 3-methylbenzoate
• STL099853
• [2-[(2,4-difluorophenyl)methylamino]-2-oxoethyl] 3-methylbenzoate
• {[(2,4-difluorophenyl)methyl]carbamoyl}methyl 3-methylbenzoate

• Inchi： 1S/C17H15F2NO3/c1-11-3-2-4-12(7-11)17(22)23-10-16(21)20-9-13-5-6-14(18)8-15(13)19/h2-8H,9-10H2,1H3,(H,20,21)
• InChI Key： VEJBXNUHDPEOSW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CNC(COC(C1=CC=CC(C)=C1)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 419
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4

Additional information on {[(2,4-difluorophenyl)methyl]carbamoyl}methyl 3-methylbenzoate

Introduction to {[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 3-Methylbenzoate (CAS No: 1291859-12-5)

The compound {[(2,4-difluorophenyl)methyl]carbamoyl}methyl 3-methylbenzoate (CAS No: 1291859-12-5) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound has been the subject of extensive research due to its unique structural properties and promising biological activities. The molecule consists of a carbamoyl group attached to a methyl group, which is further connected to a 3-methylbenzoate moiety, creating a complex yet functional structure.

The synthesis of {[(2,4-difluorophenyl)methyl]carbamoyl}methyl 3-methylbenzoate involves advanced organic chemistry techniques, including multi-step reactions and precise control over reaction conditions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more feasible for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 105°C and a boiling point around 300°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under different environmental conditions has also been thoroughly investigated, with results indicating moderate stability in neutral and slightly acidic environments.

The biological activity of {[(2,4-difluorophenyl)methyl strong>]carbamoyl}< strong>methyl strong>< strong>3-methylbenzoate strong>} has been a focal point of recent research efforts. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in drug development for treating metabolic disorders. Additionally, its ability to interact with specific receptors has been explored, opening avenues for its use in pharmacological applications.

In the context of environmental impact, researchers have evaluated the biodegradability of this compound under controlled conditions. Results indicate that it undergoes slow degradation in aerobic environments, highlighting the need for careful disposal practices to minimize ecological impact.

The application of {[(< strong >2,4-difluorophenyl< / strong >)< strong >methyl< / strong >]carbamoyl}< strong >methyl< / strong >< strong >3-methylbenzoate< / strong >} extends beyond pharmaceuticals into areas such as agrochemicals and specialty chemicals. Its unique properties make it a valuable component in the development of new materials and formulations.

In conclusion, {[(< strong >2,4-difluorophenyl< / strong >)< strong >methyl< / strong >]carbamoyl}< strong >methyl< / strong >< strong >3-methylbenzoate< / strong >} (CAS No: 1291859-12-5) is a versatile compound with a wide range of potential applications. Ongoing research continues to uncover new insights into its properties and functionalities, positioning it as a key player in the field of organic chemistry and related disciplines.